4-Methylphenyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate

• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol
• IUPAC Name: (4-methylphenyl) 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C19H19NO3/c1-13-3-7-16(8-4-13)20-12-15(11-18(20)21)19(22)23-17-9-5-14(2)6-10-17/h3-10,15H,11-12H2,1-2H3
• InChI Key: RLQHSWGGLQNMAY-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)OC3=CC=C(C=C3)C

Description

4-Methylphenyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate is a chemical compound also known as MPPP. It is a synthetic drug that has been used in scientific research for many years. MPPP is a member of the pyrrolidine family of compounds, which are known for their ability to affect the central nervous system. In

Mechanism of Action

The exact mechanism of action of MPPP is not fully understood, but it is believed to act as a dopamine reuptake inhibitor. This means that it blocks the reuptake of dopamine, a neurotransmitter that is involved in the reward system of the brain. By increasing the levels of dopamine in the brain, MPPP is thought to produce its stimulant effects.
Biochemical and Physiological Effects:
MPPP has been shown to produce a range of biochemical and physiological effects. These include increased heart rate and blood pressure, as well as elevated levels of dopamine and norepinephrine in the brain. MPPP has also been shown to produce hyperthermia and seizures in animal studies.

Advantages and Limitations for Lab Experiments

MPPP has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It also has a well-defined mechanism of action, which makes it useful for studying the effects of dopamine reuptake inhibitors. However, MPPP has several limitations as well. It is a controlled substance that requires special permits to use, and its effects on humans are not well understood.

Future Directions

There are several future directions for research on MPPP. One area of interest is the development of new treatments for drug addiction and dependence. MPPP and other pyrrolidine compounds have shown promise in this area, and further research could lead to the development of new drugs that are more effective and have fewer side effects. Another area of interest is the study of the long-term effects of MPPP on the brain and body. This could help to better understand the risks associated with the use of this compound and could lead to the development of new safety guidelines for its use in scientific research.

Synthesis Methods

The synthesis of MPPP involves a series of chemical reactions that require specialized equipment and expertise. The process starts with the reaction of 4-methylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-methylphenylamine to form the amide intermediate. Finally, the amide intermediate is reacted with ethyl chloroformate to form MPPP.

Scientific Research Applications

MPPP has been used in scientific research to study the effects of pyrrolidine derivatives on the central nervous system. It has been found to have a stimulant effect, similar to other pyrrolidine compounds such as MDPV and α-PVP. MPPP has also been used in studies of drug addiction and dependence, as well as in the development of new treatments for these conditions.